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2-Ethoxy-5-isopropyl-4-methyl-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide 2-Ethoxy-5-isopropyl-4-methyl-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide
Brand Name: Vulcanchem
CAS No.: 898647-53-5
VCID: VC0497989
InChI: InChI=1S/C17H27NO4S/c1-5-21-16-9-13(4)15(12(2)3)10-17(16)23(19,20)18-11-14-7-6-8-22-14/h9-10,12,14,18H,5-8,11H2,1-4H3
SMILES: CCOC1=C(C=C(C(=C1)C)C(C)C)S(=O)(=O)NCC2CCCO2
Molecular Formula: C17H27NO4S
Molecular Weight: 341.5g/mol

2-Ethoxy-5-isopropyl-4-methyl-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide

CAS No.: 898647-53-5

Main Products

VCID: VC0497989

Molecular Formula: C17H27NO4S

Molecular Weight: 341.5g/mol

2-Ethoxy-5-isopropyl-4-methyl-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide - 898647-53-5

CAS No. 898647-53-5
Product Name 2-Ethoxy-5-isopropyl-4-methyl-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide
Molecular Formula C17H27NO4S
Molecular Weight 341.5g/mol
IUPAC Name 2-ethoxy-4-methyl-N-(oxolan-2-ylmethyl)-5-propan-2-ylbenzenesulfonamide
Standard InChI InChI=1S/C17H27NO4S/c1-5-21-16-9-13(4)15(12(2)3)10-17(16)23(19,20)18-11-14-7-6-8-22-14/h9-10,12,14,18H,5-8,11H2,1-4H3
Standard InChIKey ATTZEZLWYOPGLN-UHFFFAOYSA-N
SMILES CCOC1=C(C=C(C(=C1)C)C(C)C)S(=O)(=O)NCC2CCCO2
Canonical SMILES CCOC1=C(C=C(C(=C1)C)C(C)C)S(=O)(=O)NCC2CCCO2
PubChem Compound 15944062
Last Modified Nov 11 2021
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